molecular formula C14H17N3O B7457445 3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one

3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one

Cat. No. B7457445
M. Wt: 243.30 g/mol
InChI Key: PVYHAAPORJFKHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BZP and belongs to the class of psychoactive drugs. In recent years, there has been a growing interest in the synthesis, mechanism of action, and potential applications of BZP in scientific research.

Mechanism of Action

The mechanism of action of BZP is not fully understood. However, it is believed that BZP acts as a dopamine and serotonin reuptake inhibitor. This results in an increase in the levels of these neurotransmitters in the brain, leading to the various effects associated with BZP.
Biochemical and Physiological Effects:
BZP has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on the central nervous system, BZP has also been shown to have potential applications in the treatment of various other conditions, including obesity and diabetes. BZP has also been shown to have potential applications in the field of cancer research.

Advantages and Limitations for Lab Experiments

The use of BZP in scientific research has several advantages and limitations. One of the main advantages of BZP is its ability to produce consistent and reproducible results. However, the use of BZP in scientific research is also associated with several limitations, including the potential for toxicity and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for the use of BZP in scientific research. One potential direction is the development of new and improved synthesis methods for BZP. Another potential direction is the exploration of the potential applications of BZP in the treatment of various neurological disorders. Additionally, there is a need for further research into the potential applications of BZP in the field of cancer research.
In conclusion, 3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one is a chemical compound that has significant potential for applications in scientific research. The synthesis, mechanism of action, and potential applications of BZP have been extensively studied, and there are several potential future directions for research in this area. However, the use of BZP in scientific research is associated with several limitations, and further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

The synthesis of BZP involves the reaction of 2-aminobenzimidazole with 1-(2-bromoethyl) pyrrolidine. This reaction results in the formation of 3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one. The synthesis of BZP is a complex process that requires specialized skills and equipment.

Scientific Research Applications

BZP has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of effects on the central nervous system, including increased alertness, euphoria, and energy. BZP has also been shown to have potential applications in the treatment of various neurological disorders, including Parkinson's disease and Alzheimer's disease.

properties

IUPAC Name

3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O/c18-14(17-9-3-4-10-17)8-7-13-15-11-5-1-2-6-12(11)16-13/h1-2,5-6H,3-4,7-10H2,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVYHAAPORJFKHK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)CCC2=NC3=CC=CC=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1H-benzimidazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.